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Abstract

The imidazo[1,2-a]pyrimidine scaffold is a nitrogen-fused heterocyclic system of paramount
importance in modern medicinal chemistry. Structurally analogous to purines, this "privileged
scaffold" serves as the foundation for a multitude of compounds with a vast and diverse
pharmacological profile. Its rigid, planar structure and rich electronic properties make it an ideal
framework for interacting with a wide array of biological targets. This guide provides a
comprehensive exploration of the imidazo[1,2-a]pyrimidine core, detailing its synthesis,
chemical characteristics, extensive biological activities, and pivotal role in contemporary drug
discovery. We will delve into the mechanistic underpinnings of its therapeutic effects, from
anticancer and antimicrobial to anti-inflammatory and neurological applications, supported by
detailed experimental protocols and structure-activity relationship (SAR) analyses.

The Imidazo[1,2-a]pyrimidine Core: A Privileged
Scaffold

The imidazo[1,2-a]pyrimidine ring system is a bicyclic aromatic heterocycle composed of a
pyrimidine ring fused to an imidazole ring. This fusion results in a unique electronic architecture
that is key to its biological versatility. Its structural similarity to endogenous purines allows it to
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function as a bioisostere, interacting with enzymes and receptors that recognize purine-based
ligands.

This scaffold is not merely a synthetic curiosity; it is a core component of numerous clinically
evaluated and marketed drugs. For instance, compounds like divaplon, fasiplon, and taniplon
have been developed as anxiolytic and anticonvulsant agents, underscoring the therapeutic
relevance of this chemical class.[1][2][3] The inherent drug-like properties and synthetic
tractability of the imidazo[1,2-a]pyrimidine core have solidified its status as a cornerstone in the
development of novel therapeutic agents.[4][5]
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Key Properties

Imidazo[1,2-a]pyrimidine Core Structure
Molecular Formula: CeHsN3
Molecular Weight: 119.12 g/mol
SITEH TS N1 Nitrogen-bridged heterocycle
Bioisostere of purines
C2
C3
N4
C5
C6
C7
C8
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General Synthesis via Chichibabin Reaction

2-Aminopyrimidine alpha-Haloketone

Imidazo[1,2-a]pyrimidine
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Key SAR Insights for Imidazo[1,2-a]pyrimidines

Modification Hotspots

Position C2: Position C3: Position C7:
Modulates target binding Key for introducing diversity Affects potency and
and potency. and tuning properties. pharmacokinetics.
‘NA T "
~~~~ : ”¢'
“~.R2 R3 .-~"R7
N*s ! ¢"
5 v &
CoreStructure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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